molecular formula C13H11BrO3 B8727606 7-[(2-bromoallyl)oxy]-4-methyl-2H-chromen-2-one CAS No. 72478-67-2

7-[(2-bromoallyl)oxy]-4-methyl-2H-chromen-2-one

Cat. No. B8727606
CAS RN: 72478-67-2
M. Wt: 295.13 g/mol
InChI Key: SIEZLKYPPOEGKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-[(2-bromoallyl)oxy]-4-methyl-2H-chromen-2-one is a useful research compound. Its molecular formula is C13H11BrO3 and its molecular weight is 295.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-[(2-bromoallyl)oxy]-4-methyl-2H-chromen-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-[(2-bromoallyl)oxy]-4-methyl-2H-chromen-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

72478-67-2

Product Name

7-[(2-bromoallyl)oxy]-4-methyl-2H-chromen-2-one

Molecular Formula

C13H11BrO3

Molecular Weight

295.13 g/mol

IUPAC Name

7-(2-bromoprop-2-enoxy)-4-methylchromen-2-one

InChI

InChI=1S/C13H11BrO3/c1-8-5-13(15)17-12-6-10(3-4-11(8)12)16-7-9(2)14/h3-6H,2,7H2,1H3

InChI Key

SIEZLKYPPOEGKM-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=O)OC2=C1C=CC(=C2)OCC(=C)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Methyl-7-hydroxycoumarin (2.00 g., 11.4 m mole) was refluxed with freshly-distilled 2,3-dibromopropene (2.72 g., 13.6 m mole), anhydrous potassium carbonate (3.15 g., 22.8 m mole), and acetone (80 ml.) for four hours. The reaction mixture was treated as described for the preparation of Example I, Part 1-A to obtain 4-methyl-7-(2'-bromoallyloxy) coumarin as an off-white solid (3.70 g.) that contained some excess 2,3-dibromopropene. Recrystallization of a portion (500 mg.) from ligroin (b.p. 100°-120° C.) gave needles (394 mg., 89% yield) of m.p. 109.5°-110.5° C. An analytical sample of m.p. 110°-111° C. was obtained by recrystallization from methanol.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
2.72 g
Type
reactant
Reaction Step One
Quantity
3.15 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
[Compound]
Name
1-A
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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